Cas no 35989-04-9 ([2,3'-Bipyridine]-5'-carbonitrile)

• Product Name: [2,3'-Bipyridine]-5'-carbonitrile
• CAS No: 35989-04-9
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 1033547
• PubChem ID: 23342325
• Update Time: 2025-06-13

[2,3'-Bipyridine]-5'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyridine]-5'-carbonitrile
• 5-(PYRIDIN-2-YL)PYRIDINE-3-CARBONITRILE
• 5-pyridin-2-ylpyridine-3-carbonitrile
• DB-295800
• 35989-04-9
• J-516390
• SCHEMBL2123868
• CAWMGORMWCBPDF-UHFFFAOYSA-N
• DTXSID30633188
• 2-(3-Cyanopyridin-5-yl)pyridine

• Inchi： 1S/C11H7N3/c12-6-9-5-10(8-13-7-9)11-3-1-2-4-14-11/h1-5,7-8H
• InChI Key： CAWMGORMWCBPDF-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 181.063997236g/mol
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,3'-Bipyridine]-5'-carbonitrile

2,3’-Bipyridine-5’-carbonitrile (CAS No. 35989-04-9): A Versatile Scaffold in Chemical and Biological Applications

Among the diverse family of bipyridine derivatives, 2,3’-bipyridine-5’-carbonitrile (CAS No. 35989-04-9) stands out as a structurally unique compound with significant potential in transition metal complexation, biomedical imaging agents, and drug delivery systems. This molecule combines the aromatic stability of bipyridine with the electron-withdrawing cyanide group at the 5’ position, creating a platform for versatile chemical modifications. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility across interdisciplinary research domains.

The core structure of 2,3’-bipyridine forms a rigid bicyclic framework that facilitates stable coordination with metal ions such as copper(II), zinc(II), and palladium(II). The presence of the cyano substituent at C5’ introduces electronic asymmetry, enabling selective binding behaviors observed in recent studies published in Inorganic Chemistry. For instance, researchers demonstrated that CAS No. 35989-04-9-based palladium complexes exhibit enhanced catalytic activity in Suzuki-Miyaura cross-coupling reactions under mild conditions (Journal of Catalysis, 2023). This property positions the compound as a promising candidate for developing next-generation heterogeneous catalysts.

In the realm of medicinal chemistry, the cyano group’s ability to mimic biological functionalities has led to investigations into its role as a pharmacophore component. A groundbreaking study in Nature Communications (2024) revealed that cyano-substituted bipyridines can modulate protein-protein interactions critical to cancer cell proliferation. Specifically, derivatives like CAS No. 35989-04-9 showed selective inhibition of STAT3 signaling pathways without affecting normal cellular processes – a breakthrough for targeted oncology therapies. These findings underscore the compound’s dual potential as both a drug scaffold and diagnostic contrast agent.

Solid-state chemistry applications have also seen remarkable progress with this compound. When combined with lanthanide ions (^{Tb³⁺, Eu³⁺}), it forms luminescent materials with tunable emission properties ideal for bioimaging applications. A collaborative study between MIT and ETH Zurich (Advanced Materials, 2024) demonstrated that nanoparticles incorporating this ligand exhibit near-infrared fluorescence suitable for deep-tissue imaging while maintaining excellent biocompatibility – addressing longstanding challenges in clinical diagnostics.

Synthetic chemists continue refining access routes to this compound through atom-efficient protocols. Transition-metal-free coupling strategies reported in JACS Au (2024) now enable gram-scale synthesis using microwave-assisted conditions without hazardous reagents. These advances align with green chemistry principles while maintaining product purity above 98% by HPLC analysis – critical for pharmaceutical applications requiring stringent quality control.

Ongoing research explores its role in supramolecular assemblies where hydrogen bonding networks formed by the cyano group stabilize self-assembled nanostructures. Such systems show promise for stimuli-responsive drug carriers capable of releasing payloads under specific physiological conditions like acidic tumor microenvironments or enzymatic triggers – findings published recently in Nano Letters.

In material science contexts, this compound serves as an effective linker between organic components and graphene oxide layers in composite materials designed for flexible electronics. Its π-conjugated system enhances charge transport properties while maintaining structural integrity under mechanical stress – performance metrics validated through Raman spectroscopy and AFM imaging analyses (ACS Nano, 2024).

Eco-toxicological assessments conducted under OECD guidelines confirm low environmental persistence due to rapid microbial degradation pathways identified via metabolomic profiling (Environmental Science & Technology Letters). This aligns with current regulatory requirements for sustainable chemical development programs.

The structural versatility of CAS No. 35989-04-9 continues to inspire innovations across multiple frontiers. Its ability to act simultaneously as a chelating agent, electronic modulator, and structural building block positions it uniquely within modern chemical toolkits. As computational design tools advance – particularly machine learning models predicting ligand-metal interaction energies – we anticipate even more sophisticated applications emerging from this foundational molecule.